p-Tolyl acetate
p-Tolyl acetate
The Fries rearrangement of p-tolyl acetate has been investigated using the H-form of various zeolites as catalysts. Mechanism of photo-Fries rearrangement of p-tolyl acetate has been studied.
p-Tolyl acetate, also known as p-tolyacetic acid or 4-cresyl acetate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl acetate is primarily located in the cytoplasm. p-Tolyl acetate is an animal, narcissus, and phenolic tasting compound that can be found in herbs and spices. This makes p-tolyl acetate a potential biomarker for the consumption of this food product.
Tolylacetate is a member of phenols and a benzoate ester.
p-Tolyl acetate, also known as p-tolyacetic acid or 4-cresyl acetate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl acetate is primarily located in the cytoplasm. p-Tolyl acetate is an animal, narcissus, and phenolic tasting compound that can be found in herbs and spices. This makes p-tolyl acetate a potential biomarker for the consumption of this food product.
Tolylacetate is a member of phenols and a benzoate ester.
Brand Name:
Vulcanchem
CAS No.:
140-39-6
VCID:
VC21020911
InChI:
InChI=1S/C9H10O2/c1-7-3-5-9(6-4-7)11-8(2)10/h3-6H,1-2H3
SMILES:
CC1=CC=C(C=C1)OC(=O)C
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
p-Tolyl acetate
CAS No.: 140-39-6
Cat. No.: VC21020911
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The Fries rearrangement of p-tolyl acetate has been investigated using the H-form of various zeolites as catalysts. Mechanism of photo-Fries rearrangement of p-tolyl acetate has been studied. p-Tolyl acetate, also known as p-tolyacetic acid or 4-cresyl acetate, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. p-Tolyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tolyl acetate is primarily located in the cytoplasm. p-Tolyl acetate is an animal, narcissus, and phenolic tasting compound that can be found in herbs and spices. This makes p-tolyl acetate a potential biomarker for the consumption of this food product. Tolylacetate is a member of phenols and a benzoate ester. |
|---|---|
| CAS No. | 140-39-6 |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | (4-methylphenyl) acetate |
| Standard InChI | InChI=1S/C9H10O2/c1-7-3-5-9(6-4-7)11-8(2)10/h3-6H,1-2H3 |
| Standard InChI Key | CDJJKTLOZJAGIZ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)OC(=O)C |
| Canonical SMILES | CC1=CC=C(C=C1)OC(=O)C |
| Boiling Point | 212.5 °C |
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